Cas no 120354-28-1 (Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-
• CAS No: 120354-28-1
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 184667
• PubChem ID: 3078210
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-
• 3-amino-2-benzyl-5-phenylthieno[2,3-d]pyrimidin-4-one
• 120354-28-1
• DTXSID40152815
• Thieno(2,3-d)pyrimidin-4(3H)-one, 3-amino-5-phenyl-2-(phenylmethyl)-
• BRN 5982449
• 3-Amino-5-phenyl-2-(phenylmethyl)thieno(2,3-d)pyrimidin-4(3H)-one

• Inchi： 1S/C19H15N3OS/c20-22-16(11-13-7-3-1-4-8-13)21-18-17(19(22)23)15(12-24-18)14-9-5-2-6-10-14/h1-10,12H,11,20H2
• InChI Key： LOZJWPIFPRGRAA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(N(C(CC3C=CC=CC=3)=NC1=2)N)=O

Computed Properties

• Exact Mass: 333.09375
• Monoisotopic Mass: 333.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 548.6°C at 760 mmHg
• Flash Point: 285.6°C
• Refractive Index: 1.714
• PSA: 58.69